Cas no 1021095-77-1 ([(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine)

[(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine is a heterocyclic amine compound featuring both pyridine and thiophene moieties, offering versatile reactivity and coordination properties. Its bifunctional structure enables applications in catalysis, ligand design, and pharmaceutical intermediates. The pyridine group provides strong electron-withdrawing and chelating capabilities, while the thiophene moiety contributes to enhanced electron delocalization and stability. This compound is particularly useful in transition-metal catalysis and as a building block for complex organic frameworks. Its balanced steric and electronic properties make it suitable for fine-tuning reaction conditions in synthetic chemistry. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications.
[(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine structure
1021095-77-1 structure
Product Name:[(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine
CAS No:1021095-77-1
MF:C11H12N2S
MW:204.291380882263
MDL:MFCD11146217
CID:5044560
PubChem ID:28480784
Update Time:2026-02-28

[(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • [(pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine
    • N-(pyridin-2-ylmethyl)-1-thiophen-3-ylmethanamine
    • [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine
    • MDL: MFCD11146217
    • Inchi: 1S/C11H12N2S/c1-2-5-13-11(3-1)8-12-7-10-4-6-14-9-10/h1-6,9,12H,7-8H2
    • InChI Key: NUZCOXOEWKOODU-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CNCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 204.072
  • Monoisotopic Mass: 204.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.2

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Additional information on [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine

Introduction to [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine (CAS No. 1021095-77-1)

[(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine, with the CAS number 1021095-77-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine and a thiophene moiety, both of which are critical for its biological activity and potential therapeutic applications.

The chemical structure of [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine consists of a central amine group flanked by a pyridine and a thiophene ring. The pyridine ring, known for its aromaticity and basicity, is a common motif in many bioactive molecules. The thiophene ring, on the other hand, is an important heterocyclic compound with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these two rings in a single molecule provides a unique platform for the development of novel therapeutic agents.

Recent studies have highlighted the potential of [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine in various medicinal applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These antiviral activities make [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine a promising lead compound for the development of new antiviral therapies.

The anticancer potential of [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine has also been explored in several preclinical studies. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anticancer activity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine could be further developed as a novel anticancer agent.

The synthesis of [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine has been well-documented in the literature. A common synthetic route involves the reaction of 2-(bromomethyl)pyridine with 3-(aminomethyl)thiophene in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product with high yield and purity. The ease of synthesis and availability of starting materials make this compound readily accessible for further research and development.

In conclusion, [(Pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine (CAS No. 1021095-77-1) is a promising compound with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Its unique structural features and ease of synthesis make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.

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